Cas no 65559-68-4 (3-Methyl-6-phenyl[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-Methyl-6-phenyl[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 65559-68-4
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 2703497
• PubChem ID: 12726814
• Update Time: 2025-04-21

3-Methyl-6-phenyl[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-phenyl[1,2,4]triazolo[4,3-b]pyridazine
• AH-357/03492016
• 65559-68-4
• 3-Methyl-6-phenyl-[1,2,4]triazolo[4,3-b]pyridazine
• STK359204
• CHEMBL153823
• SCHEMBL11489169
• DB-411224
• AKOS003241343
• 3-methyl-6-phenyl-1,2,4-Triazolo[4,3-b]pyridazine
• 3-Methyl-6-phenyl[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C12H10N4/c1-9-13-14-12-8-7-11(15-16(9)12)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： OAVPGZZEIGFNCJ-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1C=CC(C1C=CC=CC=1)=N2

Computed Properties

• Exact Mass: 210.090546336Da
• Monoisotopic Mass: 210.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų